Cas no 1807162-70-4 (Ethyl 4-cyano-2,6-dichlorobenzoate)

• Product Name: Ethyl 4-cyano-2,6-dichlorobenzoate
• CAS No: 1807162-70-4
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4796253
• Update Time: 2023-08-17

Ethyl 4-cyano-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2,6-dichlorobenzoate

• Inchi： 1S/C10H7Cl2NO2/c1-2-15-10(14)9-7(11)3-6(5-13)4-8(9)12/h3-4H,2H2,1H3
• InChI Key： ZRDCVTFFYFSABI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1